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For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonadecanoyl chloride (C19:0) is a saturated, long-chain fatty acyl chloride. As a reactive
acylating agent, it serves as a key reagent in the synthesis of various lipid species, particularly
sphingolipids like ceramides. The introduction of the nonadecanoyl (19-carbon) acyl chain
allows for the creation of specific lipid analogs useful in studying the roles of odd-chain fatty
acids in biological systems. These synthetic lipids are valuable tools for investigating cellular
signaling pathways, membrane biophysics, and for the development of novel therapeutic
agents targeting lipid metabolism.

Ceramides, a central class of lipids synthesized using nonadecanoyl chloride, are bioactive
molecules implicated in a variety of cellular processes, including apoptosis, cell cycle arrest,
and inflammation. The specific functions of ceramides are often dependent on the length of
their N-acyl chain. Synthesizing ceramides with a C19:0 acyl chain, such as N-nonadecanoyl-
sphingosine, enables researchers to probe the specific effects of odd-chain ceramides on these
pathways.
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Applications

¢ Synthesis of Ceramide Analogs: Nonadecanoyl chloride is primarily used to acylate
sphingoid bases like sphingosine and sphinganine to produce C19:0 ceramides (N-
nonadecanoyl-sphingosine and N-nonadecanoyl-sphinganine, respectively). These synthetic
ceramides can be used as standards for analytical studies or as bioactive molecules in cell-
based assays.

e Probing Enzyme Specificity: N-nonadecanoyl-sphingosine and its derivatives can be used as
substrates to study the specificity of enzymes involved in ceramide metabolism, such as
ceramidases and sphingomyelin synthases.

¢ Investigating Cellular Signaling: C19:0 ceramides are valuable tools for elucidating the role
of specific ceramide species in signaling pathways, particularly in apoptosis. By introducing a
specific ceramide species, researchers can study its downstream effects on cellular
processes.

o Drug Development: As alterations in ceramide metabolism are implicated in various
diseases, including cancer and metabolic disorders, synthetic ceramides and their analogs
are being explored as potential therapeutic agents.

Data Presentation
Physicochemical Properties of Nonadecanoyl Chloride

and a Key Product

Molecular
Compound Formula Weight (g/mol  CAS Number Purity
)
Nonadecanoyl
] C19H37CIO 316.95 59410-47-8 >99%
chloride
N-nonadecanoyl- . .
C37H75sNO3 582.0 Not available >98% (typical)

sphinganine

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b056548/docs?utm_src=pdf-body#application-notes-and-protocols-for-nonadecanoyl-chloride-in-lipid-synthesis
https://www.benchchem.com/product/b056548/docs?utm_src=pdf-body#application-notes-and-protocols-for-nonadecanoyl-chloride-in-lipid-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Expected Analytical Data for N-nonadecanoyl-

sphinganine

Analytical Technique

Expected Data

Mass Spectrometry (ESI+)

[M+H]*: m/z 582.6. Key Fragments: m/z 564.6
(IM+H-H20]*), m/z 282.3 (sphinganine
backbone fragment after loss of the acyl chain

and water).

1H NMR (CDCls, representative shifts for similar

long-chain ceramides)

0 6.2-6.5 (d): Amide NH; & 5.4-5.8 (m): Vinyl
protons of sphingosine; d 3.5-4.5 (m): Protons
on carbons bearing hydroxyl groups and the
amino group; 6 2.2 (t): a-methylene protons of
the acyl chain; 6 1.25 (br s): Methylene protons
of the acyl and sphingoid chains; & 0.88 (t):

Terminal methyl protons.

13C NMR (CDCls, representative shifts for similar

long-chain ceramides)

0 173-174: Amide carbonyl; 6 128-132: Vinyl
carbons of sphingosine; & 70-75: Carbons
bearing hydroxyl groups; 6 50-55: Carbon
bearing the amino group; & 20-40: Methylene
carbons of the acyl and sphingoid chains; 6 14:

Terminal methyl carbons.

Expected Yield

60-75% (based on similar ceramide syntheses)

[1](2]

Experimental Protocols

Protocol 1: Synthesis of N-nonadecanoyl-sphingosine

(C19:0 Ceramide)

This protocol describes a general method for the N-acylation of sphingosine with

nonadecanoyl chloride.

Materials:

e D-erythro-Sphingosine

© 2026 BenchChem. All rights reserved.

3/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/5124539/
https://www.researchgate.net/publication/18043375_A_convenient_procedure_for_the_synthesis_of_ceramides
https://www.benchchem.com/product/b056548/docs?utm_src=pdf-body#application-notes-and-protocols-for-nonadecanoyl-chloride-in-lipid-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 Nonadecanoyl chloride

¢ Anhydrous Dichloromethane (DCM)

o Triethylamine (TEA) or Pyridine (as a base)

o Saturated aqueous ammonium chloride (NH4Cl) solution

o Ethyl acetate

o Brine (saturated aqueous NaCl solution)

e Anhydrous sodium sulfate (Naz2S0Oa4) or magnesium sulfate (MgSQOa4)
« Silica gel for column chromatography

e Thin Layer Chromatography (TLC) plates (silica gel)

e Solvents for TLC and column chromatography (e.g., Chloroform/Methanol or Hexane/Ethyl
Acetate mixtures)

Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve D-erythro-sphingosine (1 equivalent) in anhydrous DCM. Cool the solution to 0 °C in
an ice bath.

o Base Addition: Add triethylamine (1.1 equivalents) to the reaction mixture.

o Acylation: Slowly add a solution of nonadecanoyl chloride (1.05 equivalents) in anhydrous
DCM to the flask with constant stirring.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24
hours. Monitor the progress of the reaction by TLC. The product, N-nonadecanoyl-
sphingosine, should have a higher Rf value than the starting sphingosine.

o Work-up:
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[e]

Quench the reaction by adding a saturated aqueous solution of NH4ClI.

o

Transfer the mixture to a separatory funnel and extract the product with ethyl acetate.

[¢]

Wash the organic layer sequentially with water and brine.

[¢]

Dry the organic layer over anhydrous Na=SOa4 or MgSOQa, filter, and concentrate under
reduced pressure using a rotary evaporator.

Purification: Purify the crude product by silica gel column chromatography using an
appropriate solvent system (e.g., a gradient of methanol in chloroform) to obtain the pure N-
nonadecanoyl-sphingosine.

Characterization: Confirm the identity and purity of the product using mass spectrometry, *H
NMR, and 3C NMR.

Protocol 2: Induction of Apoptosis in Cultured Cells
using N-nonadecanoyl-sphingosine

This protocol provides a general guideline for treating cultured cells with synthetic ceramide to

study its effect on apoptosis.

Materials:

N-nonadecanoyl-sphingosine

Ethanol or DMSO (as a solvent for the ceramide stock solution)

Cultured cells of interest (e.g., HelLa, Jurkat)

Complete cell culture medium

Phosphate-buffered saline (PBS)

Apoptosis detection kit (e.g., Annexin V-FITC/Propidium lodide)

Flow cytometer
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Procedure:

o Preparation of Ceramide Stock Solution: Prepare a stock solution of N-nonadecanoyl-
sphingosine (e.g., 10 mM) in ethanol or DMSO.

o Cell Seeding: Seed the cells in appropriate culture plates or flasks at a density that will allow
for optimal growth during the experiment. Allow the cells to adhere and grow overnight.

e Cell Treatment:

o On the day of the experiment, remove the old medium and replace it with fresh complete
medium containing the desired final concentration of N-nonadecanoyl-sphingosine (e.qg.,
10-100 uM).

o Avehicle control (medium with the same concentration of ethanol or DMSO used for the
ceramide stock) should be included.

¢ Incubation: Incubate the cells for a desired period (e.g., 6, 12, 24, or 48 hours) at 37 °Cin a
humidified incubator with 5% CO:..

e Apoptosis Assay:

o Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension
cells).

o Wash the cells with cold PBS.

o Stain the cells with Annexin V-FITC and Propidium lodide according to the manufacturer's
protocol.

o Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic cells.
Visualizations

Experimental Workflow for Synthesis and Cellular
Application
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Synthesis of N-nonadecanoyl-sphingosine

Sphingosine +
Nonadecanoyl Chloride

:

N-acylation Reaction
(DCM, TEA, 0°C to RT)

:

Aqueous Work-up
& Extraction

i

Column Chromatography

Pure N-nonadecanoyl-sphingosine

Use in cellular assays

Cellular Alpplication

Prepare Stock Solution
(in DMSO or Ethanol)

i

Treat Cultured Cells

i

Incubate (6-48h)

i

Apoptosis Assay
(Annexin V/PI Staining)

Flow Cytometry Analysis

Click to download full resolution via product page

Caption: Workflow for the synthesis and application of N-nonadecanoyl-sphingosine.
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Ceramide-Induced Apoptosis Signaling Pathway
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Caption: Simplified diagram of ceramide-induced intrinsic apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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